2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide

• Molecular Formula: C19H15ClN2O3S
• Molecular Weight: 386.9 g/mol
• IUPAC Name: 2-[[2-(2-chlorophenoxy)acetyl]amino]-4-phenylthiophene-3-carboxamide
• InChI: InChI=1S/C19H15ClN2O3S/c20-14-8-4-5-9-15(14)25-10-16(23)22-19-17(18(21)24)13(11-26-19)12-6-2-1-3-7-12/h1-9,11H,10H2,(H2,21,24)(H,22,23)
• InChI Key: ZEZQJFWHTWVOHW-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CSC(=C2C(=O)N)NC(=O)COC3=CC=CC=C3Cl

Description

2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide, also known as CP-690,550, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound belongs to the class of Janus kinase inhibitors, which are drugs that target the Janus kinase family of enzymes. These enzymes play a crucial role in the signaling pathways that regulate immune responses and inflammation.

Scientific Research Applications

2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of various autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound works by inhibiting the activity of Janus kinases, which are involved in the signaling pathways that regulate immune responses and inflammation.

Mechanism of Action

2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide works by inhibiting the activity of Janus kinases, which are enzymes that play a crucial role in the signaling pathways that regulate immune responses and inflammation. By inhibiting these enzymes, 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide can reduce the production of inflammatory cytokines and prevent the activation of immune cells. This leads to a reduction in inflammation and an improvement in the symptoms of autoimmune diseases.
Biochemical and Physiological Effects:
2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide has been shown to have several biochemical and physiological effects. It can reduce the production of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It can also prevent the activation of immune cells, such as T cells and B cells. These effects lead to a reduction in inflammation and an improvement in the symptoms of autoimmune diseases.

Advantages and Limitations for Lab Experiments

2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of Janus kinases, which makes it a valuable tool for studying the signaling pathways that regulate immune responses and inflammation. However, there are also some limitations to using 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide in lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, it can have off-target effects on other enzymes, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide. One area of research is the development of new Janus kinase inhibitors that are more potent and selective than 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide. Another area of research is the identification of new therapeutic applications for 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide, such as in the treatment of other autoimmune diseases or in combination with other drugs. Finally, there is a need for further research into the long-term safety and efficacy of 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide in humans.

Synthesis Methods

The synthesis of 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide involves several steps. The starting material is 2-chlorophenol, which is reacted with acetic anhydride to form 2-acetoxychlorobenzene. This intermediate is then reacted with thiophene-2-carboxylic acid to form 2-acetoxy-4-phenylthiophene-3-carboxylic acid. The final step involves the reaction of this intermediate with ammonia and acetic anhydride to form 2-{[(2-Chlorophenoxy)acetyl]amino}-4-phenylthiophene-3-carboxamide.